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Compound of Interest

Compound Name: Monononadecanoin

Cat. No.: B13444868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the preparation,

storage, and handling of Monononadecanoin stock solutions. Monononadecanoin is a high-

purity monoacylglycerol used as an analytical standard and in various research applications.

Adherence to this protocol is crucial for ensuring the accuracy, reproducibility, and reliability of

experimental results.

Product Information and Physical Properties
Monononadecanoin is a saturated monoacylglycerol with the following properties:
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Property Value Reference

Chemical Name Glyceryl monononadecanoate [1][2]

Synonyms MG (19:0) [2]

CAS Number 112340-30-4 [1][2]

Molecular Formula C22H44O4 [1][2]

Molecular Weight 372.58 g/mol [1][2]

Physical State Solid [2]

Purity ≥99.0% (GC) [1]

Storage Temperature Freezer (-20°C) [2]

Health and Safety Precautions
Before handling Monononadecanoin, it is essential to review the Safety Data Sheet (SDS).

Standard laboratory safety practices should be followed, including the use of personal

protective equipment (PPE) such as safety glasses, a lab coat, and chemical-resistant gloves.

All procedures involving organic solvents should be performed in a certified chemical fume

hood.

Recommended Solvents for Stock Solution
Preparation
Based on the properties of long-chain monoacylglycerols, the following solvents are

recommended for preparing Monononadecanoin stock solutions. The choice of solvent will

depend on the intended downstream application.
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Solvent Suitability Notes

Chloroform

Highly Recommended for initial

solubilization and long-term

storage of the primary stock

solution.

Minimizes degradation and is

suitable for most analytical

techniques.[3][4]

Ethanol

Recommended for applications

where chloroform is not

suitable, such as cell-based

assays.

May require gentle warming to

fully dissolve the compound.[5]

Dimethyl Sulfoxide (DMSO)

Recommended for preparing

concentrated stocks for dilution

in aqueous media for in vitro

experiments.

Use high-purity, anhydrous

DMSO to avoid degradation of

the compound.[5]

Experimental Protocols
Preparation of a 10 mg/mL Primary Stock Solution in
Chloroform
This protocol describes the preparation of a 10 mg/mL primary stock solution of

Monononadecanoin in chloroform. This concentrated stock can be used for preparing working

standards for chromatography or for serial dilutions.

Materials:

Monononadecanoin (solid)

High-purity chloroform (ACS grade or higher)

Analytical balance

Glass vial with a Teflon-lined screw cap (e.g., 2 mL or 5 mL)

Volumetric flask (Class A)

Glass pipettes or syringes
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Vortex mixer

Argon or nitrogen gas

Procedure:

Equilibration: Allow the container of Monononadecanoin to warm to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh 10 mg of Monononadecanoin using an analytical balance and

transfer it to a clean, dry glass vial.

Solubilization: Add a small volume of chloroform (e.g., 0.5 mL) to the vial.

Dissolution: Gently vortex the vial until the solid is completely dissolved. If necessary,

sonication in a water bath for a few minutes can aid dissolution.

Volume Adjustment: Quantitatively transfer the dissolved solution to a 1 mL volumetric flask.

Rinse the vial with small aliquots of chloroform and add the rinsings to the volumetric flask to

ensure all the compound is transferred. Carefully add chloroform to the flask until the bottom

of the meniscus reaches the calibration mark.

Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the final stock solution to a glass vial with a Teflon-lined cap. Purge the

headspace of the vial with an inert gas (argon or nitrogen) to displace oxygen and prevent

oxidation.[6]

Labeling: Clearly label the vial with the compound name, concentration, solvent, preparation

date, and initials of the preparer.

Storage Conditions: Store the primary stock solution at -20°C in the dark.[4][6]

Preparation of a 1 mg/mL Working Solution in Ethanol
for Cell-Based Assays
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This protocol is suitable for preparing a working solution of Monononadecanoin in ethanol for

use in cell culture experiments.

Materials:

10 mg/mL Monononadecanoin primary stock solution in chloroform

Anhydrous ethanol (200 proof)

Glass vials with Teflon-lined screw caps

Inert gas (argon or nitrogen)

Water bath

Procedure:

Aliquoting Primary Stock: Transfer a calculated volume of the 10 mg/mL primary stock

solution in chloroform to a clean glass vial. For example, to prepare 1 mL of a 1 mg/mL

working solution, transfer 100 µL of the primary stock.

Solvent Evaporation: Evaporate the chloroform under a gentle stream of inert gas (argon or

nitrogen) in a chemical fume hood.

Addition of Ethanol: Once the chloroform has completely evaporated, add the desired

volume of anhydrous ethanol to the vial (e.g., 1 mL for a 1 mg/mL solution).

Dissolution: Gently warm the vial in a water bath (not exceeding 37°C) and vortex until the

lipid is fully dissolved.

Storage: Purge the headspace with inert gas, cap the vial tightly, and store at -20°C. It is

recommended to prepare fresh working solutions for each experiment or use within a short

period.

Storage and Stability
Proper storage is critical to maintain the integrity of Monononadecanoin stock solutions.
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Primary Stock (in Chloroform): When stored at -20°C in a tightly sealed glass vial with a

Teflon-lined cap and protected from light, the chloroform stock solution is stable for several

months to a year.[4] Avoid repeated freeze-thaw cycles.

Working Solutions (in Ethanol or DMSO): These solutions are generally less stable than the

chloroform stock. It is recommended to prepare them fresh from the primary stock before

use. If storage is necessary, store at -20°C and use within a few weeks.

Aqueous Solutions: Monononadecanoin is sparingly soluble in aqueous solutions.

Preparing dilutions in aqueous buffers from an organic stock should be done immediately

before use, as the compound may precipitate out of solution over time. We do not

recommend storing aqueous solutions for more than one day.

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing the Monononadecanoin primary

stock solution.
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Workflow for Monononadecanoin Stock Solution Preparation
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Caption: Workflow for preparing a Monononadecanoin primary stock solution.
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This detailed SOP, including the provided protocols and storage guidelines, will help ensure the

consistent and accurate use of Monononadecanoin in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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